Sodium 2-ethylhexyl sulfate
Overview
Description
Sodium 2-ethylhexyl sulfate is an alkyl sodium sulfate surfactant . It exhibits antimycotic properties, making it effective in inhibiting the growth of fungi . This compound has the potential to induce genetic damage by binding to DNA and forming adducts . It can be used as a biological material or organic compound for life science related research .
Synthesis Analysis
The synthesis of Sodium 2-ethylhexyl sulfate involves three stages . Stage 1 involves the reaction of 2-Ethylhexyl alcohol with pyridine and aminosulfonic acid at 95 degrees for 16 hours under microwave irradiation . Stage 2 involves the reaction with sodium carbonate in methanol and water at 20 degrees for 0.5 hours . Finally, stage 3 involves the reaction with sodium sulfate in methanol and water at 20 degrees for 0.333333 hours .Molecular Structure Analysis
The molecular formula of Sodium 2-ethylhexyl sulfate is C8H17NaO4S . The average mass is 232.273 Da and the monoisotopic mass is 232.074524 Da .Chemical Reactions Analysis
The electrochemical reactions of Sodium 2-ethylhexyl sulfate and its effect on the Zn 2+ electroreduction have been investigated . It has been shown that the reduction takes place in two steps . The presence of Sodium 2-ethylhexyl sulfate in the solution containing Zn 2+ ions moves slightly the potential of zinc reduction towards more negative potentials and causes a slight increase in current density .Physical And Chemical Properties Analysis
Sodium 2-ethylhexyl sulfate has a melting point of 148-149 °C . Its density is 1.12 g/mL at 20 °C (lit.) . The vapor pressure is 1.2Pa at 20℃ . It is soluble in DMSO and water .Scientific Research Applications
Electrochemical Reactions
Sodium 2-ethylhexyl sulfate (EHS) has been used in the study of electrochemical reactions. Specifically, it has been shown to affect the Zn2+ electroreduction process when investigated at a mercury electrode using cyclic voltammetry . The reduction takes place in two steps, and the presence of EHS in the solution containing Zn2+ ions slightly moves the potential of zinc reduction towards more negative potentials and causes a slight increase in current density .
Anticorrosive Protection of Steel
EHS is commonly used in zinc electrodeposition, which is considered one of the main methods enabling anticorrosive protection of steel . The addition of certain organic compounds, such as arenes and surface-active agents like EHS to the zinc bath, can achieve such properties .
Control of Metallic Crystal Shape and Size
Surfactants like EHS are commonly used in zinc electrodeposition to control both the shape and size of metallic crystals . This results in the production of smooth and bright coatings .
Dissolution of Sparingly Soluble Substances in Water
EHS, a commonly used additive in electroplating baths, allows the dissolution of sparingly soluble substances in water . This is due to its surfactant properties .
Suspension Polymerization
Sodium 2-ethylhexyl sulfate can be used in suspension polymerization . This process involves the polymerization of a monomer initiated by a radical, cationic or anionic mechanism in a liquid phase, typically an aqueous phase .
Analysis of Phenolic Compounds
EHS can be used in the analysis of phenolic compounds through microchip-CE with pulsed amperometric detection . This method allows for the detection and quantification of phenolic compounds .
Synthesis of Organo-layered Double Hydroxides (organo-LDHs)
EHS can be used as charge balancing anions in the synthesis of organo-layered double hydroxides (organo-LDHs) . These materials have a wide range of applications, including adsorption, catalysis, and drug delivery .
Formation of Self-aggregated Structures
At concentrations above the critical micelle concentration (CMC), EHS exhibits an ability to form self-aggregated structures—micelles . This property is useful in various applications, including the delivery of drugs and other bioactive compounds .
Mechanism of Action
Target of Action
Sodium 2-ethylhexyl sulfate is an anionic surfactant . Its primary targets are the surfaces of various materials, including fibers and metals . It interacts with these surfaces to alter their properties, such as wettability and permeability .
Mode of Action
Sodium 2-ethylhexyl sulfate works by reducing the surface tension of water, allowing it to better penetrate and wet surfaces . This is particularly useful in textile and dyeing industries, where it helps in various processes such as bleaching, carbonizing, dyeing, and resin finishing .
Biochemical Pathways
While Sodium 2-ethylhexyl sulfate doesn’t directly interact with biochemical pathways, it plays a crucial role in industrial processes. For instance, in textile industries, it aids in the penetration of dyes into fibers, enhancing the effectiveness of the dyeing process .
Pharmacokinetics
As an industrial chemical, Sodium 2-ethylhexyl sulfate isn’t typically discussed in terms of pharmacokinetics. It’s worth noting that it’s soluble in water, which contributes to its excellent permeability properties . It’s stable under strong acid and alkali conditions, resistant to sodium hypochlorite, hard water, and heavy metal salts .
Result of Action
The primary result of Sodium 2-ethylhexyl sulfate’s action is the alteration of surface properties. In textile industries, for example, it improves the wetting and penetration of dyes, resulting in more effective dyeing processes . It also has strong wool-washing ability and makes the fiber feel soft .
Action Environment
Sodium 2-ethylhexyl sulfate is stable and effective under a variety of environmental conditions. It’s resistant to strong acids and alkalis, sodium hypochlorite, hard water, and heavy metal salts . This makes it versatile for use in various industrial applications. It should be handled with care to avoid direct contact with skin and eyes, and inhalation of dust should be avoided .
Safety and Hazards
Future Directions
properties
IUPAC Name |
sodium;2-ethylhexyl sulfate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18O4S.Na/c1-3-5-6-8(4-2)7-12-13(9,10)11;/h8H,3-7H2,1-2H3,(H,9,10,11);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGSDBJMBHCQYGN-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COS(=O)(=O)[O-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NaO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
70495-37-3 (ammonium salt) | |
Record name | Sodium Ethasulfate [USAN] | |
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DSSTOX Substance ID |
DTXSID1026033 | |
Record name | Sodium ethasulfate | |
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Molecular Weight |
232.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Sodium(2-ethylhexyl)alcohol sulfate is a clear, colorless, slightly viscous liquid. (NTP, 1992), Liquid, Clear colorless liquid; [CAMEO] Colorless liquid; [MSDSonline] | |
Record name | SODIUM(2-ETHYLHEXYL)ALCOHOL SULFATE | |
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Record name | Sulfuric acid, mono(2-ethylhexyl) ester, sodium salt (1:1) | |
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Record name | Sodium 2-ethylhexyl sulfate | |
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Boiling Point |
205 to 219 °F at 760 mmHg (NTP, 1992) | |
Record name | SODIUM(2-ETHYLHEXYL)ALCOHOL SULFATE | |
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Flash Point |
greater than 200 °F (NTP, 1992) | |
Record name | SODIUM(2-ETHYLHEXYL)ALCOHOL SULFATE | |
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Solubility |
greater than or equal to 100 mg/mL at 68 °F (NTP, 1992) | |
Record name | SODIUM(2-ETHYLHEXYL)ALCOHOL SULFATE | |
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Density |
1.114 at 71.1 °F (NTP, 1992) - Denser than water; will sink | |
Record name | SODIUM(2-ETHYLHEXYL)ALCOHOL SULFATE | |
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Vapor Pressure |
22.5 mmHg at 77 °F (NTP, 1992), 22.5 [mmHg] | |
Record name | SODIUM(2-ETHYLHEXYL)ALCOHOL SULFATE | |
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Record name | Sodium 2-ethylhexyl sulfate | |
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Product Name |
Sodium 2-ethylhexyl sulfate | |
CAS RN |
126-92-1, 75037-31-9 | |
Record name | SODIUM(2-ETHYLHEXYL)ALCOHOL SULFATE | |
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Record name | Sodium Ethasulfate [USAN] | |
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Record name | SODIUM ETHASULFATE | |
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Record name | SODIUM 2-ETHYLHEXYL SULFATE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the applications of Sodium 2-Ethylhexyl Sulfate in material science?
A1: Sodium 2-Ethylhexyl Sulfate is a versatile surfactant with applications in various material science domains. For instance, it can be incorporated into formulations designed to improve the smoothness and softness of textile fibers []. Additionally, it serves as a crucial component in the creation of conductive polymer compositions derived from pyrrole. These compositions, characterized by high pore volume, find use in diverse technological applications [].
Q2: How does Sodium 2-Ethylhexyl Sulfate influence the electrochemical analysis of phenolic compounds?
A2: Studies using microchip capillary electrophoresis with pulsed amperometric detection have shown that the presence of Sodium 2-Ethylhexyl Sulfate in the run buffer can significantly enhance the analysis of phenolic compounds []. This enhancement manifests as a reduction in migration time, improved run-to-run reproducibility, and a more robust electrochemical response. These effects are attributed to the surfactant's ability to facilitate the analyte-electrode interaction, thus promoting electron transfer.
Q3: Can Sodium 2-Ethylhexyl Sulfate be employed in metal plating processes?
A3: Yes, Sodium 2-Ethylhexyl Sulfate is a component of some alkaline zinc-nickel alloy electroplating solutions []. Its inclusion, along with other additives, contributes to improved plating layer quality by reducing impurity adsorption and inclusion. This results in a less brittle coating with enhanced adhesive force and corrosion resistance.
Q4: How does Sodium 2-Ethylhexyl Sulfate interact with proteins?
A4: Research indicates that Sodium 2-Ethylhexyl Sulfate can denature proteins, suggesting its potential as an alternative denaturing agent for protein separations []. The extent of denaturation varies depending on the protein's size and composition. Studies using circular dichroism, small-angle X-ray scattering, and polyacrylamide gel electrophoresis have provided insights into the structural changes induced in proteins upon interaction with Sodium 2-Ethylhexyl Sulfate.
Q5: What is known about the toxicity of Sodium 2-Ethylhexyl Sulfate?
A5: While specific details about the toxicity of Sodium 2-Ethylhexyl Sulfate are not provided in the provided abstracts, there is a mention of an experimental toxicity study []. This highlights the importance of investigating the safety profile of this compound.
Q6: Has Sodium 2-Ethylhexyl Sulfate been investigated for its therapeutic potential?
A6: Interestingly, Sodium 2-Ethylhexyl Sulfate has been explored as an aerosol delivery agent for the antibiotic Kanamycin in treating bronchopulmonary infections []. The research, conducted in the 1960s, utilized a solution containing Sodium 2-Ethylhexyl Sulfate to administer Kanamycin via intermittent positive pressure breathing (IPPB). While promising results were observed, further research would be needed to evaluate the efficacy and safety of this approach by today's standards.
Q7: Are there any known electrochemical reactions involving Sodium 2-Ethylhexyl Sulfate?
A7: While the provided abstracts don't elaborate on specific electrochemical reactions of Sodium 2-Ethylhexyl Sulfate, one abstract mentions investigations into this area []. This suggests that the compound's electrochemical behavior has been a subject of scientific inquiry.
Q8: How does Sodium 2-Ethylhexyl Sulfate behave in micellar solutions?
A8: Sodium 2-Ethylhexyl Sulfate can form micelles, and its behavior in such systems has been studied, particularly concerning the solubilization of metal complexes []. Research indicates that the critical micelle concentration of Sodium 2-Ethylhexyl Sulfate is influenced by the presence of certain metal complexes, highlighting the interplay between micellar systems and metal-ligand interactions.
Q9: Are there alternative compounds with similar properties to Sodium 2-Ethylhexyl Sulfate?
A9: Yes, researchers are exploring branched alkyl sulfate surfactants as potential alternatives to Sodium 2-Ethylhexyl Sulfate, particularly in protein separation applications []. These alternatives, such as sodium 3,7-dimethyloctyl sulfate (3,7-DMOS) and sodium 2-butyloctyl sulfate (2-BOS), exhibit unique protein denaturation properties that could lead to improved electrophoretic separation techniques.
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